N-(3-acetamidophenyl)-2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide
• InChI: InChI=1S/C22H23N3O5/c1-15(26)23-16-5-3-6-17(13-16)24-21(27)14-30-20-8-4-7-19-18(20)9-10-25(22(19)28)11-12-29-2/h3-10,13H,11-12,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: YFLOVTAMZPZCBR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=CC3=C2C=CN(C3=O)CCOC
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• CAS No.: 898457-33-5

Description

N-(3-acetamidophenyl)-2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide is a useful research compound. Its molecular formula is C22H23N3O5 and its molecular weight is 409.442. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on similar isoquinoline derivatives has focused on understanding their structural characteristics and properties, especially in forming salts and inclusion compounds with other substances. For example, the structural aspects of amide-containing isoquinoline derivatives have been studied for their ability to form gels and crystalline solids upon treatment with different mineral acids. These compounds have shown interesting behaviors in gel formation and host–guest complexation, which could be relevant for pharmaceutical applications and materials science (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Characterization

The synthesis and full characterization of compounds related to N-(3-acetamidophenyl)-2-[2-(2-methoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide involve complex organic reactions, including cross-coupling techniques. For instance, the Sonogashira cross-coupling method has been employed to synthesize N-{2-[3-(3-formyl-2-oxoquinolin-1(2H)-yl)prop-1-ynyl]phenyl}acetamide with high yield, demonstrating the versatility of synthetic approaches in accessing such compounds. This process allows for detailed structural analysis through IR, 1H-NMR, 13C-NMR, Mass spectral analysis, and elemental analysis, providing a comprehensive understanding of their molecular structure (Durgadas, Mukkanti, & Pal, 2013).

Biological Activities and Applications

Several studies have been conducted to explore the biological activities of compounds structurally related to this compound, including their potential as antituberculosis and antimalarial agents. For example, novel anilidoquinoline derivatives have been synthesized and evaluated for their therapeutic efficacy in treating diseases like Japanese encephalitis, showcasing significant antiviral and antiapoptotic effects in vitro (Ghosh et al., 2008). Another study focused on the synthesis and in vitro anti-tuberculosis activity of N -(furan-2-yl-methyl)- N -(phenyl(quinolin-3-yl)methyl) acetamide derivatives, highlighting their potential in addressing infectious diseases (Bai et al., 2011).